Cas no 1781553-73-8 (2-(1-methyl-1H-indol-7-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(1-methyl-1H-indol-7-yl)ethane-1-sulfonyl chloride
• CAS No: 1781553-73-8
• MF: C₁₁H₁₂ClNO₂S
• MW: 257.736480712891
• CID: 5802699
• PubChem ID: 84709242
• Update Time: 2025-11-07

2-(1-methyl-1H-indol-7-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-indol-7-yl)ethane-1-sulfonyl chloride
• EN300-1988214
• 1781553-73-8

• Inchi： 1S/C11H12ClNO2S/c1-13-7-5-9-3-2-4-10(11(9)13)6-8-16(12,14)15/h2-5,7H,6,8H2,1H3
• InChI Key： ITCDNOXISMYWQZ-UHFFFAOYSA-N
• SMILES： ClS(CCC1C=CC=C2C=CN(C)C=12)(=O)=O

Computed Properties

• Exact Mass: 257.0277275g/mol
• Monoisotopic Mass: 257.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.4Ų

Additional information on 2-(1-methyl-1H-indol-7-yl)ethane-1-sulfonyl chloride

Introduction to 2-(1-methyl-1H-indol-7-yl)ethane-1-sulfonyl chloride (CAS No. 1781553-73-8)

2-(1-methyl-1H-indol-7-yl)ethane-1-sulfonyl chloride is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1781553-73-8, is a key intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory pathways. Its unique structural features, including a sulfonyl chloride functional group and a substituted indole moiety, make it a valuable building block for drug discovery initiatives.

The sulfonyl chloride moiety in 2-(1-methyl-1H-indol-7-yl)ethane-1-sulfonyl chloride is particularly noteworthy due to its reactivity in forming sulfonamides, which are prevalent in many therapeutic agents. The indole ring, a core structure found in numerous pharmacologically relevant compounds, contributes to the compound's potential biological activity. This combination of features positions 2-(1-methyl-1H-indol-7-yl)ethane-1-sulfonyl chloride as a promising candidate for further exploration in medicinal chemistry.

Recent advancements in drug design have highlighted the importance of heterocyclic compounds, such as indoles, in developing novel therapeutics. The presence of the 1-methyl substituent on the indole ring enhances the compound's lipophilicity, which can be advantageous for membrane permeability and bioavailability. This structural attribute has been leveraged in the design of small molecule inhibitors targeting various disease mechanisms.

In the realm of medicinal chemistry, 2-(1-methyl-1H-indol-7-yl)ethane-1-sulfonyl chloride has been utilized in the synthesis of potential therapeutic agents for neurological disorders. For instance, indole derivatives have shown promise in modulating neurotransmitter pathways, making them attractive candidates for treating conditions such as depression and anxiety. The sulfonyl chloride group facilitates further functionalization, allowing chemists to explore diverse chemical space and identify new pharmacophores.

The compound's utility extends beyond its role as a synthetic intermediate; it also serves as a scaffold for structure-based drug design. High-throughput screening and computational modeling have been employed to identify derivatives of 2-(1-methyl-1H-indol-7-yl)ethane-1-sulfonyl chloride with enhanced binding affinity and selectivity. These efforts have led to the discovery of novel compounds with potential therapeutic applications.

Moreover, the long-tail keyword: "synthesis of 2-(1-methyl-1H-indol-7-yl)ethane-1-sulfonyl chloride" underscores its significance in industrial-scale production. Efficient synthetic routes have been developed to ensure high yields and purity, making it accessible for large-scale applications in pharmaceutical manufacturing. These synthetic methodologies often involve multi-step processes that highlight the compound's versatility and adaptability in chemical transformations.

Research has also explored the mechanistic aspects of 2-(1-methyl-1H-indol-7-yl)ethane-1-sulfonyl chloride in biological systems. Studies have demonstrated its ability to interact with specific enzymes and receptors, providing insights into its potential mode of action. Such interactions are critical for understanding its efficacy and safety profile before moving into clinical trials.

The integration of 2-(1-methyl-1H-indol-7-yl)ethane-1-sulfonyl chloride into drug development pipelines aligns with current trends toward precision medicine. By leveraging structural diversity and computational tools, researchers aim to tailor compounds to individual patient needs, enhancing treatment outcomes. The compound's unique properties make it a valuable asset in this evolving landscape.

Future directions in research may focus on optimizing synthetic routes for greater efficiency and sustainability. Additionally, exploring new derivatives through combinatorial chemistry could uncover additional biological activities beyond those currently known. The versatility of 2-(1-methyl-1H-indol-7-yt)ethane-l-sulfonyl chloride ensures its continued relevance in advancing pharmaceutical innovation.

In conclusion, 2-( 11 -methyl - 11 H -ind ol - 7 - y l ) eth ane - l - sul fon y l ch lor ide ( CAS No . 11 78 1553 -73 -8) represents a significant advancement in medicinal chemistry with broad applications across multiple therapeutic areas . Its unique structural features , coupled with its reactivity , make it an indispensable tool for drug discovery initiatives . As research progresses , this compound is poised to contribute further to the development of novel therapeutics that address unmet medical needs .